Cas no 1303890-50-7 ((1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid)
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid
- Z1139751320
- (1S,4R,5S)-2-(TERT-BUTOXYCARBONYL)-2-AZABICYCLO[2.1.0]PENTANE-5-CARBOXYLIC ACID
- (1S,4R,5S)-2-(TERT-BUTOXYCARBONYL)-2-AZABICYCLO[2.1.0]PENTANE-5-CARBOXYLICACID
-
- Inchi: 1S/C10H15NO4/c1-10(2,3)15-9(14)11-4-5-6(7(5)11)8(12)13/h5-7H,4H2,1-3H3,(H,12,13)/t5-,6-,7-/m0/s1
- InChI Key: APYUCTKXUWRVCB-ACZMJKKPSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H]2[C@H](C(=O)O)[C@@H]12)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 320
- XLogP3: 0.5
- Topological Polar Surface Area: 66.8
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89731-0.05g |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 0.05g |
$1353.0 | 2023-02-11 | ||
| Enamine | EN300-89731-0.1g |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 0.1g |
$1417.0 | 2023-02-11 | ||
| Enamine | EN300-89731-0.25g |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 0.25g |
$1482.0 | 2023-02-11 | ||
| Enamine | EN300-89731-0.5g |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 0.5g |
$1547.0 | 2023-02-11 | ||
| Enamine | EN300-89731-1.0g |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 1.0g |
$1611.0 | 2023-02-11 | ||
| Enamine | EN300-89731-2.5g |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 2.5g |
$3542.0 | 2023-02-11 | ||
| Enamine | EN300-89731-5.0g |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 5.0g |
$6436.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00798268-1g |
(1S,4R,5S)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 98% | 1g |
¥7114.0 | 2023-04-03 | |
| Enamine | EN300-7435457-1g |
rac-(1R,4S,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 95% | 1g |
$1485.0 | 2023-09-01 | |
| Enamine | EN300-7435457-5g |
rac-(1R,4S,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid |
1303890-50-7 | 95% | 5g |
$4309.0 | 2023-09-01 |
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid
Introduction to (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic Acid (CAS No. 1303890-50-7)
(1S,4R,5S-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1303890-50-7, belongs to a class of molecules known for their complex structural framework and potential biological activity. The intricate bicyclic structure of this compound, coupled with its functional groups, makes it a subject of interest for synthetic chemists and medicinal researchers alike.
The compound's name provides a detailed insight into its chemical architecture. The prefix (1S,4R,5S) indicates the stereochemistry of the molecule, which is a critical factor in determining its biological efficacy. The term azabicyclo[2.1.0] refers to the bicyclic system containing an azacycloalkane ring, which is a motif often found in biologically active natural products and synthetic drugs. The presence of the (tert-butoxy)carbonyl group suggests that this compound may be used as an intermediate in peptide synthesis or as a protecting group in organic transformations.
In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The bicyclic structure of (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid makes it an attractive candidate for further exploration. Researchers have been particularly intrigued by its potential to serve as a lead compound in the design of new therapeutic agents. The stereochemistry of the molecule is especially noteworthy, as it can significantly influence the molecule's interactions with biological targets.
One of the most compelling aspects of this compound is its structural complexity, which allows for a high degree of molecular diversity. This diversity can be exploited to develop molecules with tailored properties for specific applications. For instance, the azabicycloalkane core is known to exhibit favorable pharmacokinetic properties, making it an ideal starting point for drug design. Additionally, the presence of multiple stereocenters provides ample opportunities for structural modification and optimization.
The pharmaceutical industry has been increasingly focused on developing small molecules that can modulate biological pathways in novel ways. (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid fits well within this paradigm, as it combines structural complexity with functional diversity. This combination makes it a promising candidate for further investigation in both academic and industrial settings.
In terms of synthetic chemistry, this compound presents an interesting challenge due to its intricate framework. However, it also offers opportunities for innovation in synthetic methodologies. For example, the synthesis of azabicycloalkanes often involves multi-step processes that require careful optimization to achieve high yields and enantiopurity. The development of efficient synthetic routes to this compound could have broader implications for the synthesis of other related molecules.
The potential applications of (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid extend beyond traditional drug discovery efforts. Its unique structural features make it suitable for use as a building block in the synthesis of more complex molecules with specialized functions. This versatility underscores its importance as a chemical entity with broad utility.
Recent studies have highlighted the importance of stereochemistry in determining the biological activity of small molecules. The precise stereochemical configuration of (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid plays a crucial role in its potential interactions with biological targets such as enzymes and receptors. This underscores the need for careful consideration of stereochemistry during both synthetic planning and lead optimization.
The use of computational methods has become increasingly important in modern drug discovery research. These methods can help predict the biological activity and pharmacokinetic properties of molecules before they are synthesized in the lab. (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid serves as an excellent example of how computational tools can be leveraged to guide experimental efforts.
In conclusion, (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research and development. Its unique features make it an attractive candidate for further exploration in both academic and industrial settings.
1303890-50-7 ((1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.0]pentane-5-carboxylic acid) Related Products
- 125736-06-3(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2S,6R)-rel-)
- 125736-05-2(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2R,6R)-rel-)
- 1258652-53-7(2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-4-carboxylic acid)
- 711082-67-6(endo-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
- 918411-46-8(2S-7-Aza-bicyclo2.2.1heptane-2,7-dicarboxylic acid 7-tert-butyl ester)
- 125736-07-4(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2R,6R)-rel-)
- 125736-03-0(9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R,2S,6R)-rel-)
- 249291-76-7(7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester)
- 1251004-54-2(2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-5-carboxylic acid)
- 918411-43-5((1R,2R,4S)-7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)